Cas no 2172114-01-9 (5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid
• CAS No: 2172114-01-9
• MF: C₁₁H₁₂BrN₃O₄
• MW: 330.13468170166
• CID: 5934710
• PubChem ID: 165722889
• Update Time: 2025-10-29

5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid
• 2172114-01-9
• 5-bromo-2-{1,4-dioxa-7-azaspiro[4.4]nonan-7-yl}pyrimidine-4-carboxylic acid
• EN300-1456737

• Inchi： 1S/C11H12BrN3O4/c12-7-5-13-10(14-8(7)9(16)17)15-2-1-11(6-15)18-3-4-19-11/h5H,1-4,6H2,(H,16,17)
• InChI Key： OEJUFUZIKWFYMB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N1CCC2(C1)OCCO2

Computed Properties

• Exact Mass: 329.00112g/mol
• Monoisotopic Mass: 329.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid

Introduction to 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid (CAS No. 2172114-01-9)

5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid, identified by its CAS number 2172114-01-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a spirocyclic framework integrated with a pyrimidine core, which has been extensively explored for its potential biological activities. The presence of a bromine substituent and a unique spirocyclic structure enhances its utility in synthetic chemistry and drug discovery programs.

The molecular architecture of 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid consists of a pyrimidine ring connected to a spirocyclic system derived from 1,4-dioxa-7-azaspiro[4.4]nonane. This spirocyclic moiety introduces rigidity and conformational constraints, which can be leveraged to modulate the interactions of the compound with biological targets. The pyrimidine moiety is a well-known pharmacophore in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The bromo substituent on the pyrimidine ring not only serves as a handle for further functionalization but also enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability—a critical factor for oral bioavailability. The carboxylic acid group at the 4-position provides an additional site for chemical modification, allowing for the synthesis of derivatives with tailored biological properties.

In the context of drug discovery, 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, spirocyclic compounds have shown promise in targeting kinases, which are key regulators of cellular signaling pathways involved in cancer and inflammation. The unique structural features of this compound make it an attractive candidate for developing novel therapeutic agents.

One particularly intriguing aspect of this molecule is its spirocyclic framework, which combines elements of both oxygen and nitrogen heterocycles. This structural motif has been reported to exhibit significant binding affinity to proteins such as kinases and transcription factors. The 1,4-dioxa portion of the spirocycle introduces oxygen atoms that can participate in hydrogen bonding interactions with biological targets, while the 7-azaspiro core provides a nitrogen-rich environment conducive to forming multiple hydrogen bonds or even salt bridges.

The synthesis of 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid represents a challenge due to the complexity of the spirocyclic system and the need for precise regioselective functionalization. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled chemists to assemble complex molecules with high efficiency and yield.

From a medicinal chemistry perspective, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties. For example, modifications at the pyrimidine core or the spirocyclic moiety have led to compounds that exhibit inhibitory activity against specific kinases involved in tumor progression. Additionally, the carboxylic acid functionality has been utilized to develop prodrugs or conjugates that enhance target delivery and specificity.

The bromine atom present in 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}pyrimidine-4-carboxylic acid serves multiple purposes beyond mere structural contribution. It can be used as a placeholder for further derivatization through Suzuki-Miyaura cross-coupling reactions or other transition-metal-catalyzed processes. Such transformations allow chemists to introduce diverse functional groups at specific positions within the molecule, thereby tailoring its pharmacological profile.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The spirocyclic system in this compound imposes limited flexibility but also provides stability against metabolic degradation. This balance between rigidity and stability is crucial for ensuring prolonged bioavailability and sustained therapeutic effects. Computational studies have further demonstrated that the orientation of substituents around the pyrimidine ring significantly influences binding affinity to biological targets.

In conclusion, 5-bromo-2-{1,4-dioxa-7-azaspiro4.4nonan-7-ylyl}pyrimidine - 44carboxylic acid (CAS No. 217211401 - 9) is a structurally complex yet promising candidate for pharmaceutical development. Its unique combination of heterocyclic moieties, functional groups, and rigid spirocyclic framework makes it an ideal scaffold for designing novel therapeutic agents targeting various diseases.